Cas no 1806329-04-3 (2-(4,6-Dibromopyridin-2-yl)acetonitrile)

• Product Name: 2-(4,6-Dibromopyridin-2-yl)acetonitrile
• CAS No: 1806329-04-3
• MF: C₇H₄Br₂N₂
• MW: 275.928059577942
• CID: 4904856
• Update Time: 2025-06-23

2-(4,6-Dibromopyridin-2-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2,4-Dibromopyridine-6-acetonitrile
• 2-(4,6-Dibromopyridin-2-yl)acetonitrile

• Inchi： 1S/C7H4Br2N2/c8-5-3-6(1-2-10)11-7(9)4-5/h3-4H,1H2
• InChI Key： IKAYZVGTRPPXCM-UHFFFAOYSA-N
• SMILES： BrC1C=C(N=C(CC#N)C=1)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 175
• XLogP3: 2.3
• Topological Polar Surface Area: 36.7

Additional information on 2-(4,6-Dibromopyridin-2-yl)acetonitrile

2-(4,6-Dibromopyridin-2-yl)acetonitrile: A Comprehensive Overview

2-(4,6-Dibromopyridin-2-yl)acetonitrile (CAS No. 1806329-04-3) is a versatile compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound, characterized by its unique structural features, has shown promise in various applications, including the development of novel pharmaceuticals and advanced materials.

The molecular structure of 2-(4,6-Dibromopyridin-2-yl)acetonitrile consists of a pyridine ring substituted with two bromine atoms at the 4 and 6 positions, and an acetonitrile group attached to the 2-position. This configuration imparts unique electronic and steric properties to the molecule, making it a valuable building block in synthetic chemistry.

Recent studies have highlighted the potential of 2-(4,6-Dibromopyridin-2-yl)acetonitrile in the synthesis of complex organic molecules. For instance, a research group at the University of California, Berkeley, demonstrated its utility in the construction of heterocyclic frameworks with high regioselectivity and yield. The bromine substituents on the pyridine ring serve as excellent leaving groups for subsequent nucleophilic substitution reactions, enabling the formation of diverse functionalized derivatives.

In the realm of medicinal chemistry, 2-(4,6-Dibromopyridin-2-yl)acetonitrile has been explored as a key intermediate in the development of novel therapeutic agents. A notable example is its use in the synthesis of potent inhibitors of protein-protein interactions (PPIs), which are increasingly recognized as important targets for drug discovery. Researchers at Harvard Medical School reported that derivatives of this compound exhibited selective binding to specific PPI interfaces, offering new avenues for treating diseases such as cancer and neurodegenerative disorders.

The physical and chemical properties of 2-(4,6-Dibromopyridin-2-yl)acetonitrile have also been extensively studied. It is a white crystalline solid with a melting point of approximately 150°C. The compound is soluble in common organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and acetonitrile. These solubility characteristics make it suitable for use in various synthetic protocols and analytical techniques.

Spectroscopic analysis has provided valuable insights into the molecular structure and behavior of 2-(4,6-Dibromopyridin-2-yl)acetonitrile. Nuclear magnetic resonance (NMR) spectroscopy has revealed distinct signals corresponding to the aromatic protons and the cyano group, confirming its structural integrity. Additionally, mass spectrometry (MS) has been used to verify its molecular weight and purity.

In materials science, 2-(4,6-Dibromopyridin-2-yl)acetonitrile has shown potential as a precursor for the synthesis of functional polymers and coordination complexes. Its ability to form stable coordination bonds with transition metals makes it an attractive candidate for applications in catalysis and sensor technology. For example, researchers at Stanford University have developed metallopolymers derived from this compound that exhibit enhanced catalytic activity in hydrogenation reactions.

The environmental impact and safety profile of 2-(4,6-Dibromopyridin-2-yl)acetonitrile have also been evaluated. While it is not classified as a hazardous substance under current regulations, proper handling and storage practices are recommended to ensure workplace safety. Studies have shown that it is stable under standard laboratory conditions but may decompose at elevated temperatures or in the presence of strong acids or bases.

In conclusion, 2-(4,6-Dibromopyridin-2-yl)acetonitrile (CAS No. 1806329-04-3) is a multifunctional compound with a wide range of applications in organic synthesis, medicinal chemistry, and materials science. Its unique structural features and versatile reactivity make it an invaluable tool for researchers seeking to develop innovative solutions to complex scientific challenges. As ongoing research continues to uncover new possibilities for this compound, its importance in various scientific disciplines is likely to grow even further.